Cas no 1344099-05-3 (N-(4-Methoxybenzyl)oxetan-3-amine)

• Product Name: N-(4-Methoxybenzyl)oxetan-3-amine
• CAS No: 1344099-05-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4787909
• PubChem ID: 56604690
• Update Time: 2026-02-27

N-(4-Methoxybenzyl)oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxybenzyl)oxetan-3-amine
• N-(4-Methoxybenzyl)oxetan-3-yl-amine
• A1-29987
• AKOS012934646
• E76607
• 1344099-05-3
• CS-0173624
• KS-7026
• N-[(4-methoxyphenyl)methyl]oxetan-3-amine

• MDL： MFCD18849180
• Inchi： 1S/C11H15NO2/c1-13-11-4-2-9(3-5-11)6-12-10-7-14-8-10/h2-5,10,12H,6-8H2,1H3
• InChI Key： OUZQBOANANCFPD-UHFFFAOYSA-N
• SMILES： O1CC(C1)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 311.2±37.0 °C at 760 mmHg
• Flash Point: 123.4±16.0 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(4-Methoxybenzyl)oxetan-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Methoxybenzyl)oxetan-3-amine

Comprehensive Overview of N-(4-Methoxybenzyl)oxetan-3-amine (CAS No. 1344099-05-3): Properties, Applications, and Research Insights

N-(4-Methoxybenzyl)oxetan-3-amine (CAS No. 1344099-05-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the class of oxetane derivatives, which are increasingly explored for their potential in drug discovery and material science. Its molecular structure combines an oxetan-3-amine core with a 4-methoxybenzyl substituent, offering a balance of reactivity and stability that makes it valuable for synthetic applications.

Recent trends in medicinal chemistry highlight the growing demand for heterocyclic building blocks like N-(4-Methoxybenzyl)oxetan-3-amine. Researchers are particularly interested in its role as a bioisostere, a molecule capable of mimicking biologically active motifs while improving pharmacokinetic properties. This aligns with current industry priorities such as fragment-based drug design and small-molecule optimization, topics frequently searched in academic and pharmaceutical databases.

The compound's physicochemical properties contribute to its versatility. With a molecular weight of 193.24 g/mol and the presence of both hydrogen bond donors and acceptors, it demonstrates favorable characteristics for drug-like molecules. These features are crucial for addressing modern challenges in drug solubility and membrane permeability, two key parameters in contemporary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

In synthetic chemistry, N-(4-Methoxybenzyl)oxetan-3-amine serves as a valuable intermediate for constructing more complex architectures. The oxetane ring provides interesting stereoelectronic effects that can influence the conformation and reactivity of resulting compounds. This has led to its use in developing novel catalysts and ligands, particularly in asymmetric synthesis—a hot topic in organic chemistry research circles.

From a green chemistry perspective, the compound's synthesis and applications align with current sustainability trends. Researchers are exploring atom-economical routes to incorporate such three-membered heterocycles into target molecules, reducing waste and energy consumption. This addresses frequently searched queries about environmentally friendly synthetic methods and benign by design approaches in chemical manufacturing.

The 4-methoxybenzyl (PMB) protecting group in N-(4-Methoxybenzyl)oxetan-3-amine offers additional utility in multistep syntheses. Its selective deprotection characteristics make it valuable for orthogonal protection strategies, a technique widely discussed in peptide chemistry and natural product synthesis forums. This aspect connects with ongoing research into selective functionalization methods that dominate recent literature searches.

Analytical characterization of CAS 1344099-05-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous standards for research applications, particularly in high-throughput screening environments where compound quality directly impacts experimental outcomes. Quality control remains a top concern for researchers, as evidenced by frequent searches for analytical validation protocols.

Looking forward, N-(4-Methoxybenzyl)oxetan-3-amine shows promise in emerging areas like proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its structural features could facilitate the development of targeted protein degraders, a cutting-edge approach in oncological research and neurodegenerative disease studies. These applications connect with trending searches about next-generation therapeutics and precision medicine platforms.

For researchers sourcing this compound, considerations about storage conditions and handling protocols are essential. While not classified as hazardous, proper chemical management practices should be followed to maintain stability. This practical information often appears in search queries from laboratory professionals establishing compound libraries or screening collections.

The commercial availability of CAS 1344099-05-3 through specialty chemical suppliers has expanded in recent years, reflecting growing demand. Procurement specialists frequently search for bulk synthesis options and custom derivatization services related to such building blocks, indicating robust market interest. Suppliers often highlight the compound's batch-to-batch consistency and documentation completeness as key selling points.

In conclusion, N-(4-Methoxybenzyl)oxetan-3-amine represents an important tool in modern chemical research. Its dual functionality as both a structural motif and synthetic intermediate positions it at the intersection of multiple research trends, from drug discovery to materials science. As the scientific community continues to explore three-dimensional molecular architectures and sp3-rich compounds, this compound's relevance will likely increase, making it a subject of ongoing investigation and discussion in research publications and patent literature.